tert-Butyl 4-amino-4-(2-chlorobenzyl)piperidine-1-carboxylate
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Description
Scientific Research Applications
Synthesis of Enantiopure Compounds
Research by Marin et al. (2004) illustrates the use of tert-Butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates in the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives. This process, starting from Boc-Asp-O(t)Bu, demonstrates the compound's utility in creating cis-4-hydroxy delta-lactams with high stereoselectivity, further showcasing its importance in producing building blocks for cis- and trans-4-hydroxypipecolates and protected 4-hydroxylysine derivatives (Marin, J., Didierjean, C., Aubry, A., Casimir, J., Briand, J., & Guichard, G., 2004).
Advanced Intermediate Synthesis
The synthesis of tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate by Zhang et al. (2018) highlights the compound's role as an essential intermediate for small molecule anticancer drugs. Their work not only provides a rapid, high-yield synthetic method but also exemplifies the compound's significance in developing treatments for cancer, indicating a critical pathway for drug discovery and development (Zhang, B., Ye, K., Xu, S., & Xu, T., 2018).
Creation of Biologically Active Compounds
Kong et al. (2016) discussed the synthesis of tert-Butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, showcasing the compound's utility as an intermediate in the production of biologically active compounds such as crizotinib. This research underscores the compound's application in the pharmaceutical industry, especially in the development of targeted cancer therapies (Kong, D., Zhang, Y., Xu, T., Zhou, Y., Zheng, P., & Xu, S., 2016).
Versatility in Organic Synthesis
The work by Moskalenko and Boev (2014) on the stereoselective synthesis of piperidine derivatives fused with oxygen heterocycles from tert-Butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone showcases the compound's versatility. This research highlights the compound's potential in creating diverse piperidine derivatives, essential in various chemical synthesis applications (Moskalenko, A. I., & Boev, V., 2014).
Properties
IUPAC Name |
tert-butyl 4-amino-4-[(2-chlorophenyl)methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-10-8-17(19,9-11-20)12-13-6-4-5-7-14(13)18/h4-7H,8-12,19H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKPAJGMYYUKJDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(CC2=CC=CC=C2Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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